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Compound of Interest

Compound Name: 1-(2-Pyridylazo)-2-naphthol

Cat. No.: B213148

Essential Safety and Handling Guide for 1-(2-
Pyridylazo)-2-naphthol

This guide provides immediate, essential safety and logistical information for handling 1-(2-
Pyridylazo)-2-naphthol (PAN), a common laboratory reagent. Adherence to these procedures
is critical for ensuring the safety of researchers, scientists, and drug development
professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

1-(2-Pyridylazo)-2-naphthol is classified as an irritant to the skin, eyes, and respiratory tract.
[11[2][3][4][5] It is crucial to use appropriate personal protective equipment to minimize
exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Chemical safety goggles or

eyeglasses with side ) S
_ _ Protects against eye irritation
Eye and Face Protection protection.[1][6] A full face
) from dust or splashes.[1][3]
shield may be necessary

where splashing is possible.[2]

Wear suitable chemical-
resistant gloves (tested

. . ) Prevents skin irritation upon
Skin Protection according to EN 374).[1] Wear

contact.[1][2]
a lab coat, apron, or coveralls

to prevent skin contact.[2]

Use a NIOSH/MSHA approved
respirator (e.g., N95 dust

mask) if ventilation is

inadequate or if dust is Avoids respiratory tract
Respiratory Protection generated.[3][7] For unknown irritation from inhaling dust.[1]
exposure levels, a full- [311415][6]

facepiece positive-pressure,
air-supplied respirator is

recommended.[2]

Operational Plan for Safe Handling

Follow these step-by-step procedures for the safe handling of 1-(2-Pyridylazo)-2-naphthol in a
laboratory setting.

1. Preparation and Engineering Controls:

» Ensure adequate ventilation in the work area. Use only outdoors or in a well-ventilated area.
[4][6] Local exhaust ventilation is recommended.[1]

e An eyewash station and safety shower must be readily accessible and in close proximity to
the workstation.[3][6]

e Avoid the formation of dust during handling.[1][6]
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2. Handling the Chemical:

e Wash hands thoroughly after handling the substance.[4][6]

» Avoid contact with skin, eyes, and clothing.[3][8][9]

e Do not breathe in dust, fumes, gas, mist, vapors, or spray.[6][9]
o Keep the container tightly closed when not in use.[1][2][3][9]

3. Storage:

e Store in a cool, dry, and well-ventilated area.[1][2][3][9] The recommended storage
temperature is 15-25 °C.[1]

o Keep containers tightly closed.[1][3][4]

Store away from incompatible materials, such as strong oxidizing agents.[4][6]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Immediately rinse the eyes with plenty of water
for at least 15 minutes, including under the
eyelids.[2][3][6][8] Seek medical attention.[2][3]

[6]

Eye Contact

Wash the affected area immediately with plenty
of soap and water for at least 15 minutes.[2][6]

Skin Contact Remove contaminated clothing and shoes.[2][8]
Get medical attention if irritation develops or
persists.[3][6]

Move the individual to fresh air.[2][3][6] If the
person is not breathing, administer artificial
Inhalation respiration.[2][3][6] If breathing is difficult,

provide oxygen.[2][3] Seek medical attention.[2]

[3]L6]

Do NOT induce vomiting.[6] If the person is
conscious, give large amounts of water to drink.

Ingestion [2][3] Never give anything by mouth to an
unconscious person.[2][3] Seek immediate
medical attention.[2][3][6]

Disposal Plan

Proper disposal of 1-(2-Pyridylazo)-2-naphthol and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Characterization: This material and its container must be disposed of as hazardous
waste.[1]

» Disposal Method: Dispose of the contents and container in accordance with all local,
regional, national, and international regulations at an approved waste disposal plant.[1][2][6]

[8]
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o Container Disposal: Empty containers may retain product residues and can be hazardous.[2]

Do not reuse empty containers. Puncture and dispose of them at an authorized landfill.[8]

e Environmental Precautions: Do not allow the chemical to enter drains, surface water, or

ground water.[1][4]

Quantitative Data Summary

Property

Value

Molecular Formula

C15H11Ns3O[1]

Molar Mass 249.3 g/mol [1]

Appearance Orange-red crystals or orange powder[2][3]
Melting Point 141°C (286°F)[2]

Bulk Density ~190 kg/m 3[1]

Solubility Negligible in water[2]

Experimental Workflow for Safe Handling
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Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-(2-
Pyridylazo)-2-naphthol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213148#personal-protective-equipment-for-handling-
1-2-pyridylazo-2-naphthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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